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Compound of Interest

Compound Name: 1-Bromo-2-hexene

Cat. No.: B2936257

Essential Safety and Handling Guide for 1-Bromo-2-
hexene

This guide provides immediate and essential safety protocols for handling 1-Bromo-2-hexene
in a laboratory setting. Researchers, scientists, and drug development professionals should
adhere to these procedures to minimize risks and ensure safe operational conduct. The
following information is synthesized from safety data for structurally similar compounds and
established laboratory safety practices.

Hazard Identification and Personal Protective Equipment

1-Bromo-2-hexene is a flammable liquid and vapor that can cause skin and eye irritation, and
may cause respiratory irritation.[1][2][3][4] Some data for 1-Bromo-2-hexene also suggests
potential for carcinogenicity and mutagenicity.[1] Therefore, strict adherence to safety protocols
and the use of appropriate personal protective equipment (PPE) are mandatory.

Quantitative Data Summary
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Parameter Value Source(s)
Molecular Formula C6H11Br [1][5]
Molecular Weight 163.06 g/mol [1]
Physical State Liquid [4]
Appearance Light yellow [4]
Flammable liquid (Category 3)
[1][2], Skin Irritation (Category
2)[1][2][6], Serious Eye
Hazards Irritation (Category 2)[1][2][6], Multiple sources

May cause respiratory
irritation[2][3][4][6], Potential

carcinogen and mutagen[1]

Storage Temperature

Keep refrigerated for quality
maintenance.[4] Store in a

cool, well-ventilated place.[2]

[71(8]

[2114] 18]

Recommended Personal Protective Equipment (PPE)
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Type

Specification

Source(s)

Eye Protection

Tightly fitting safety goggles or
a face shield. Must conform to
EN 166 (EU) or NIOSH (US)
standards.

[2](9]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves
must be inspected prior to use

and disposed of properly.

[2](9][10]

Skin Protection

Fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron

should be worn.

[110]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with
appropriate cartridges should

be used.

[110]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety. The following workflow

outlines the necessary steps from preparation to waste management.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 1-Bromo-2-hexene.

Detailed Experimental Protocol: General Safe Handling

and Use

This protocol outlines a general procedure for safely handling 1-Bromo-2-hexene in a

laboratory setting.
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1. Pre-Experiment Preparation: 1.1. Review Safety Data Sheet (SDS): Before handling,
thoroughly review the SDS for 1-Bromo-2-hexene or a structurally similar compound. 1.2.
Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.
1.3. Engineering Controls: Ensure the chemical fume hood is certified and functioning correctly.
All work with 1-Bromo-2-hexene must be conducted in a fume hood. 1.4. Emergency
Equipment: Confirm that a safety shower and eyewash station are readily accessible and
operational.[10]

2. Handling and Use: 2.1. Chemical Transfer: Use a chemical fume hood for all transfers to
minimize inhalation exposure.[6] 2.2. Ignition Sources: 1-Bromo-2-hexene is flammable.[1][2]
Ensure there are no open flames, hot surfaces, or sparks in the vicinity.[1][7] Use non-sparking
tools and explosion-proof equipment.[1][7] 2.3. Grounding: Ground and bond containers and
receiving equipment to prevent static discharge.[1] 2.4. Avoid Contact: Take precautions to
avoid contact with skin and eyes.[2] 2.5. Ventilation: Use only in a well-ventilated area.[1][6]

3. Storage: 3.1. Container: Keep the container tightly closed when not in use.[1][6] 3.2.
Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[7][8] 3.3. Security: Store in a locked cabinet or area accessible only
to authorized personnel.[1][6]

4. Spill and Emergency Procedures: 4.1. Minor Spill:

o Evacuate personnel from the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[6][10]

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[6]

o Clean the spill area with an appropriate solvent. 4.2. Major Spill:

o Evacuate the laboratory immediately and alert others.

o Contact your institution's emergency response team. 4.3. First Aid:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

5. Disposal Plan: 5.1. Waste Collection: All waste containing 1-Bromo-2-hexene must be
collected in a clearly labeled, sealed container. 5.2. Disposal: Dispose of the hazardous waste
through a licensed disposal company, following all local, state, and federal regulations.[6][11]
Do not dispose of it down the drain.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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